Disperse Yellow 76 Disperse Yellow 76
Brand Name: Vulcanchem
CAS No.: 12217-97-9
VCID: VC0083309
InChI: InChI=1S/C25H21N5O5S/c1-17-15-21(11-14-25(17)31)28-27-19-9-7-18(8-10-19)26-23-13-12-22(16-24(23)30(32)33)36(34,35)29-20-5-3-2-4-6-20/h2-16,26,29,31H,1H3
SMILES: CC1=CC(=NNC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])C=CC1=O
Molecular Formula: C25H21N5O5S
Molecular Weight: 503.5 g/mol

Disperse Yellow 76

CAS No.: 12217-97-9

Cat. No.: VC0083309

Molecular Formula: C25H21N5O5S

Molecular Weight: 503.5 g/mol

* For research use only. Not for human or veterinary use.

Disperse Yellow  76 - 12217-97-9

Specification

CAS No. 12217-97-9
Molecular Formula C25H21N5O5S
Molecular Weight 503.5 g/mol
IUPAC Name 4-[4-[(4-hydroxy-3-methylphenyl)diazenyl]anilino]-3-nitro-N-phenylbenzenesulfonamide
Standard InChI InChI=1S/C25H21N5O5S/c1-17-15-21(11-14-25(17)31)28-27-19-9-7-18(8-10-19)26-23-13-12-22(16-24(23)30(32)33)36(34,35)29-20-5-3-2-4-6-20/h2-16,26,29,31H,1H3
Standard InChI Key CPDOVHIJHLISCR-UHFFFAOYSA-N
SMILES CC1=CC(=NNC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])C=CC1=O
Canonical SMILES CC1=C(C=CC(=C1)N=NC2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)NC4=CC=CC=C4)[N+](=O)[O-])O

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